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Cat. No.: B12737046

For Researchers, Scientists, and Drug Development Professionals

The shift towards safer and more environmentally friendly materials has led to the widespread
adoption of tetraboric acid and other borates as primary fluxes in ceramic glazes, largely
replacing traditional lead-based formulations. This guide provides an objective comparison of
the performance of tetraboric acid-based glazes against common alternatives, supported by
experimental data from various studies.

Executive Summary

Tetraboric acid (HsBOs), as a source of boric oxide (B20s), acts as a crucial flux and network
former in ceramic glazes. It effectively lowers the melting temperature, reduces the coefficient
of thermal expansion to ensure a good fit with the ceramic body, and enhances chemical
durability and mechanical strength. Compared to lead-based glazes, borate glazes offer a
significantly safer profile without compromising on key performance characteristics such as
gloss and stability. Other lead-free alternatives, such as those based on bismuth, are also
being explored, with performance often enhanced by the inclusion of boron.

Performance Comparison: Tetraboric Acid-Based
vs. Alternative Glazes

The following tables summarize quantitative data from various studies, comparing key
performance metrics of different glaze formulations. Disclaimer: The data is compiled from
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multiple sources and may not be directly comparable due to variations in base glaze

compositions and testing conditions.

Table 1: Thermal and Mechanical Properties

Coefficie
B20s3 . nt of Vickers Flexural
Glaze Alternativ Referenc
Content Thermal Hardness Strength
Type e Flux .
(mol%) Expansio (HV) (MPa)
n (CTE)
Lead-Free Lower than  Comparabl
Borosilicat ~30 - lead-based e to lead- N/A [1]
e glazes based
Bismuth- Comparabl  Comparabl
Borosilicat 30 Bi20s3 e to lead- e to lead- N/A [1]
e based based
3D-Printed
32.47 +
Resin 0 - N/A N/A [2]
3.07
(Control)
3D-Printed
Resin + 3285+
_ 1% (wiw) - N/A N/A [2]
1% Boric 3.76
Acid
3D-Printed
Resin + 3719+
_ 2% (w/w) - N/A N/A [2]
2% Boric 9.47
Acid
3D-Printed
Resin + 39.74 + 177.92 +
_ 3% (w/w) - N/A [2]
3% Boric 8.34 38.58
Acid

Table 2: Chemical Durability and Aesthetic Properties
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Flux ] Gloss Initial
Glaze B20s3 . Dishwash . Referenc
Ratio Degradati Gloss
Type Content er Cycles
(R20:RO) on (%) (GU)
Lead-Free
0.3 (UMF)  0.5:0.5 64 10.79 >45 [3]
Borate
Lead-Free
0.5 (UMF)  0.5:0.5 64 11.68 >45 [3]
Borate
Lead-Free
N/A 0.3:.0.7 64 0 58.7 [3]
Borate
Lead-Free
N/A 0.1:0.9 64 2.8 68.8 [3]
Borate
Lead- .
N/A N/A N/A N/A High [4][5]
Based
Bismuth-
~30 mol% N/A N/A N/A High [6]
Based

Experimental Protocols

Detailed methodologies for key experiments are crucial for the accurate assessment of glaze

performance. The following are summaries of standard testing protocols.

Thermal Expansion Measurement

» Objective: To determine the coefficient of thermal expansion (CTE) of the glaze to ensure it is

compatible with the ceramic body, preventing defects like crazing or shivering.

o Methodology (based on dilatometry):

o A sample of the fired glaze is prepared, typically as a small bar.

o The sample is placed in a dilatometer.

o The sample is heated at a controlled rate over a specified temperature range.
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o The change in length of the sample with temperature is continuously measured.

o The CTE is calculated from the slope of the length versus temperature curve.

Chemical Resistance Testing (ISO 10545-13)

o Objective: To assess the resistance of the glaze surface to chemical attack from various
substances.

e Methodology:
o Glazed tile samples are prepared.
o The surfaces are exposed to a range of test solutions, including:
» Household chemicals (e.g., ammonium chloride solution).
= Swimming pool salts (e.g., sodium hypochlorite solution).

» Acids and alkalis of low and high concentrations (e.g., hydrochloric acid, citric acid,
potassium hydroxide).

o The duration of exposure is typically 24 hours for household chemicals and can be longer
for acids and alkalis.

o After exposure, the samples are rinsed and dried.

o The surfaces are visually inspected for any changes, such as staining, discoloration, or
loss of gloss. The classification of resistance is based on the extent of these changes.

Mechanical Hardness Testing (Vickers Hardness)

» Objective: To quantify the surface hardness and scratch resistance of the glaze.
o Methodology:

o Apolished, flat sample of the glazed surface is prepared.
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o A Vickers hardness tester is used, which employs a diamond indenter in the shape of a
square-based pyramid.

o A specific load is applied to the indenter for a set duration, pressing it into the glaze
surface.

o After the load is removed, the dimensions of the resulting indentation are measured using
a microscope.

o The Vickers hardness number (HV) is calculated based on the applied load and the
surface area of the indentation.

Gloss Measurement (ASTM D523)

» Objective: To measure the specular gloss of the glaze, which relates to its shininess and
reflective properties.

o Methodology:
o Aglossmeter is calibrated using a standard of known gloss value.
o The instrument projects a beam of light at a fixed angle onto the glaze surface.
o A detector measures the amount of light reflected at the same angle.

o The gloss is reported in Gloss Units (GU) relative to the standard. Measurements are
typically taken at angles of 20°, 60°, or 85°, depending on the gloss level of the surface.

Experimental Workflow and Signaling Pathway
Diagrams

The following diagrams illustrate the logical flow of a typical glaze performance comparison
study and the role of boric oxide in the glaze structure.
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Caption: Workflow for comparative performance evaluation of ceramic glazes.
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Caption: Role of boric oxide in the formation and properties of ceramic glazes.

Conclusion

Tetraboric acid-based glazes present a compelling alternative to traditional lead-based
formulations, offering a superior safety profile while maintaining, and in some aspects
enhancing, key performance characteristics. The inclusion of boric oxide is instrumental in
achieving glazes with low melting temperatures, reduced thermal expansion, and excellent
chemical and mechanical durability. While other lead-free alternatives exist, borates are often a
key component in these formulations as well, highlighting their critical role in modern ceramic
glaze technology. Further research focusing on direct, side-by-side comparisons under identical
conditions would be beneficial for a more definitive quantitative analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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